Cas no 1261493-63-3 (3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261493-63-3
• MF: C₁₂H₈ClF₃N₂
• MW: 272.653532028198
• CID: 4984209
• Update Time: 2025-07-01

3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H8ClF3N2/c13-11-10(17)5-8(6-18-11)7-2-1-3-9(4-7)12(14,15)16/h1-6H,17H2
• InChI Key： PSLOYUUYCJKVFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)C1C=CC=C(C(F)(F)F)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine

Introduction to 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261493-63-3)

3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261493-63-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an amino group, a chlorine atom, and a trifluoromethyl-substituted phenyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine has been extensively studied, with various methodologies reported in the literature. One common approach involves the reaction of 2-chloro-5-bromopyridine with 3-(trifluoromethyl)phenylboronic acid in the presence of a palladium catalyst, followed by amination to introduce the amino group. This synthetic route is highly efficient and scalable, making it suitable for both laboratory and industrial applications.

In terms of its biological activity, 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine has shown promising results in several areas of research. Recent studies have demonstrated its potential as a potent inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, contributing to its favorable pharmacokinetic properties.

Furthermore, 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine has been investigated for its anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that it can effectively reduce inflammation and pain by modulating specific signaling pathways. These findings suggest that this compound could be a valuable lead for the development of new therapeutic agents for conditions such as arthritis and neuropathic pain.

The pharmacological profile of 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine has also been explored in preclinical models. Animal studies have demonstrated its good oral bioavailability and low toxicity, which are crucial factors for drug development. Additionally, its ability to cross the blood-brain barrier has been noted, making it a promising candidate for central nervous system (CNS) disorders.

In the context of drug discovery, 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine serves as an important scaffold for structure-activity relationship (SAR) studies. By modifying different functional groups or substituents on the pyridine ring, researchers can fine-tune the compound's biological activity and selectivity. This approach has led to the identification of several analogs with enhanced potency and reduced side effects.

The safety profile of 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine is another critical aspect that has been extensively evaluated. Toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 3-Amino-2-chloro-5-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261493-63-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.